Cas no 630112-33-3 (Naphth[1,2-d]oxazole, 7-bromo-2-phenyl-)

• Product Name: Naphth[1,2-d]oxazole, 7-bromo-2-phenyl-
• CAS No: 630112-33-3
• MF: C₁₇H₁₀BrNO
• MW: 324.171403408051
• CID: 1643683
• Update Time: 2024-08-30

Naphth[1,2-d]oxazole, 7-bromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Naphth[1,2-d]oxazole, 7-bromo-2-phenyl-

• Inchi： 1S/C17H10BrNO/c18-13-7-8-14-12(10-13)6-9-15-16(14)19-17(20-15)11-4-2-1-3-5-11/h1-10H
• InChI Key： SDADXSSPZJWEQD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=C2N=C1C1=CC=CC=C1)C=CC(Br)=C3

Computed Properties

• Exact Mass: 322.9946

Experimental Properties

• Density: 1.506±0.06 g/cm3(Predicted)
• Melting Point: 175-176 °C(Solv: ethanol (64-17-5); dichloromethane (75-09-2))
• Boiling Point: 443.9±18.0 °C(Predicted)
• PSA: 26.03
• pka: -0.45±0.30(Predicted)